Cas no 2287272-56-2 (methyl 2-cyclopropyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate)

Methyl 2-cyclopropyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate is a bicyclic heterocyclic compound featuring a pyrazolo[1,5-a][1,4]diazepine core with a cyclopropyl substituent at the 2-position and a methyl ester group at the 7-position. This structure imparts unique reactivity and potential pharmacological relevance, making it a valuable intermediate in medicinal chemistry. The cyclopropyl moiety enhances steric and electronic properties, while the ester group offers versatility for further derivatization. Its rigid fused-ring system may contribute to selective binding in biological targets. The compound is of interest for applications in drug discovery, particularly in the development of modulators for central nervous system or enzyme-related pathways. Proper handling and storage under inert conditions are recommended due to potential sensitivity.

methyl 2-cyclopropyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate structure

2287272-56-2 structure

Product Name:methyl 2-cyclopropyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate

CAS No:2287272-56-2

MF:C₁₂H₁₇N₃O₂

MW:235.282282590866

CID:6219859

PubChem ID:165737499

Update Time:2025-10-28

methyl 2-cyclopropyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2287272-56-2
- methyl 2-cyclopropyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate
- EN300-6746730
- Inchi： 1S/C12H17N3O2/c1-17-12(16)9-5-13-6-10-4-11(8-2-3-8)14-15(10)7-9/h4,8-9,13H,2-3,5-7H2,1H3
- InChI Key： NAAINYTWVQUBAH-UHFFFAOYSA-N
- SMILES： O(C)C(C1CNCC2=CC(C3CC3)=NN2C1)=O

Computed Properties

Exact Mass: 235.132076794g/mol
Monoisotopic Mass: 235.132076794g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 306
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 56.2Å²

methyl 2-cyclopropyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6746730-0.05g	methyl 2-cyclopropyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate	2287272-56-2	95.0%	0.05g	$1152.0	2025-03-13
Enamine	EN300-6746730-0.1g	methyl 2-cyclopropyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate	2287272-56-2	95.0%	0.1g	$1207.0	2025-03-13
Enamine	EN300-6746730-0.25g	methyl 2-cyclopropyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate	2287272-56-2	95.0%	0.25g	$1262.0	2025-03-13
Enamine	EN300-6746730-0.5g	methyl 2-cyclopropyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate	2287272-56-2	95.0%	0.5g	$1316.0	2025-03-13
Enamine	EN300-6746730-1.0g	methyl 2-cyclopropyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate	2287272-56-2	95.0%	1.0g	$1371.0	2025-03-13
Enamine	EN300-6746730-2.5g	methyl 2-cyclopropyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate	2287272-56-2	95.0%	2.5g	$2688.0	2025-03-13
Enamine	EN300-6746730-5.0g	methyl 2-cyclopropyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate	2287272-56-2	95.0%	5.0g	$3977.0	2025-03-13
Enamine	EN300-6746730-10.0g	methyl 2-cyclopropyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate	2287272-56-2	95.0%	10.0g	$5897.0	2025-03-13

methyl 2-cyclopropyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate Related Literature

1. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
2. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
3. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
4. Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries

Dalton Trans., 2003, 4193-4207
5. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738

Additional information on methyl 2-cyclopropyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate

Methyl 2-Cyclopropyl-4H,5H,6H,7H,8H-Pyrazolo[1,5-a][1,4]Diazepine-7-Carboxylate: A Comprehensive Overview

The compound with CAS No. 2287272-56-2, known as methyl 2-cyclopropyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate, is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of diazepines, which are heterocyclic compounds with a seven-membered ring containing two nitrogen atoms. The presence of the cyclopropyl group and the pyrazolo moiety adds unique electronic and steric properties to the molecule.

Recent studies have highlighted the importance of methyl 2-cyclopropyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-7-carboxylate in medicinal chemistry due to its potential as a lead compound for drug discovery. The pyrazolo[1,5-a][1,4]diazepine framework has been shown to exhibit promising biological activities across various assays. For instance, researchers have reported its ability to modulate key enzymes and receptors involved in neurodegenerative diseases and cancer.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the cyclopropyl group is particularly challenging due to its strained ring structure and reactivity under certain conditions. However, recent advancements in transition metal-catalyzed cyclopropanation reactions have enabled more efficient and selective syntheses of such compounds.

In terms of structural characterization, methyl 2-cyclopropyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1